Cas no 2171301-17-8 (3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid)

• Product Name: 3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid
• CAS No: 2171301-17-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6246223
• PubChem ID: 165578514
• Update Time: 2025-06-18

3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid
• 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-2-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-2-carboxylic acid
• 2171292-43-4
• 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]oxolane-2-carboxylic acid
• EN300-1540166
• EN300-1540167
• EN300-1540165
• 2171788-55-7
• 2171301-17-8

• Inchi： 1S/C25H26N2O6/c28-23(27-21-9-10-32-22(21)24(29)30)14-11-15(12-14)26-25(31)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-22H,9-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： FDLHYCRUZOGXGG-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid

Introduction to 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid (CAS No. 2171301-17-8)

3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid (CAS No. 2171301-17-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of cyclobutane and oxolane, with a unique structural feature that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired chemical reactions occur selectively and efficiently.

The structure of 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid is characterized by its cyclobutane ring, which is a four-membered ring that imparts rigidity and conformational constraint to the molecule. This rigidity can influence the compound's biological activity and binding properties, making it a valuable candidate for drug development. The oxolane moiety, on the other hand, adds further complexity and functionality to the molecule, enhancing its potential for use in various therapeutic applications.

Recent studies have highlighted the potential of 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid in the treatment of neurological disorders. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects in vitro and in vivo. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid has shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) revealed that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are dysregulated in cancer cells, thereby inducing apoptosis and inhibiting cell proliferation.

The synthesis of 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid is a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The Fmoc protecting group is typically introduced at an early stage of the synthesis to prevent unwanted side reactions and ensure the selective formation of the desired product. Subsequent steps involve deprotection and functionalization to achieve the final structure.

The physicochemical properties of 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid have been extensively studied. It has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Additionally, its stability under different conditions has been evaluated, showing that it remains stable at room temperature but may degrade under extreme conditions such as high pH or high temperature.

Clinical trials involving 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid are currently underway to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale phase II and III trials.

In conclusion, 3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidooxolane-2-carboxylic acid (CAS No. 2171301-17-8) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development in both neurological disorders and cancer therapy. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.